Cas no 1536020-30-0 (1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 1536020-30-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5917469
• PubChem ID: 96802129
• Update Time: 2025-06-09

1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1847485
• 1536020-30-0

• Inchi： 1S/C14H15NO2/c1-15-8-5-10-9-11(3-4-12(10)15)14(13(16)17)6-2-7-14/h3-5,8-9H,2,6-7H2,1H3,(H,16,17)
• InChI Key： ABYGBNJPTGDOCX-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3=C(C=CN3C)C=2)CCC1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1536020-30-0)

1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1536020-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of indole derivatives, which are widely recognized for their biological activity and applications in drug discovery. Its molecular formula and intricate architecture make it a promising candidate for targeting specific enzymatic pathways, particularly in the development of small-molecule therapeutics.

The 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid structure combines an indole moiety with a cyclobutane carboxylic acid group, offering a versatile scaffold for medicinal chemistry. Researchers are particularly interested in its potential role as a building block for designing inhibitors of protein-protein interactions (PPIs) or modulators of G-protein-coupled receptors (GPCRs). These applications align with current trends in precision medicine, where targeted therapies are increasingly prioritized.

In recent years, the demand for high-purity synthetic intermediates like 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid has surged, driven by advancements in high-throughput screening (HTS) and fragment-based drug design (FBDD). The compound's CAS No. 1536020-30-0 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its physicochemical properties, such as solubility and logP, are critical for optimizing bioavailability in preclinical models.

Another area of interest is the compound's potential application in neurodegenerative disease research. Indole derivatives are known to interact with serotonin receptors and monoamine oxidases, making them valuable for studying conditions like Parkinson's and Alzheimer's diseases. The cyclobutane ring in 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid introduces conformational rigidity, which could enhance binding affinity to specific neural targets.

From a synthetic chemistry perspective, the preparation of 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid often involves Pd-catalyzed cross-coupling reactions or cycloaddition strategies, topics frequently queried in academic and industrial forums. Researchers also explore its derivatization potential, such as esterification or amide formation, to expand its utility in combinatorial libraries. These methodologies are integral to modern drug discovery pipelines.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1536020-30-0. The compound's green chemistry profile—evaluated through metrics like atom economy and waste reduction—is a growing focus area. Companies are increasingly adopting sustainable synthesis routes to align with global ESG (Environmental, Social, and Governance) standards, a trend reflected in recent patent filings.

In summary, 1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid represents a convergence of medicinal chemistry, molecular biology, and sustainable science. Its multifaceted applications—from GPCR modulation to neuropharmacology—underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a keystone intermediate in the development of next-generation therapeutics.